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Compound of Interest |

Compound Name: Dilevalol hydrochloride
CAS No.: 75659-08-4
Cat. No.: B029576
- 7

Executive Directive: The "Zero-Drain" Standard

As researchers, we often treat salt forms of drugs (hydrochlorides) as benign due to their water
solubility. This is a critical error with Dilevalol Hydrochloride.

Dilevalol, an isomer of Labetalol, is a potent non-selective beta-blocker with alpha-1 blocking
activity. While its solubility suggests it could be flushed, its pharmacological stability and high
aquatic toxicity (GHS Category Chronic 2) strictly prohibit drain disposal. Beta-blockers are
"pseudo-persistent” in the environment; they resist standard wastewater treatment degradation
and can induce bradycardia in aquatic vertebrates at nanogram-per-liter concentrations.

The Golden Rule: All Dilevalol Hydrochloride waste—whether solid API, mother liquor, or
contaminated PPE—must be sequestered for High-Temperature Incineration.

Chemical Identity & Hazard Profile[1][2][3][4]

Effective disposal starts with accurate characterization. You must classify this material correctly
on your hazardous waste profile to ensure the receiving facility destroys it properly.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b029576?utm_src=pdf-interest
https://www.benchchem.com/product/b029576?utm_src=pdf-body
https://www.benchchem.com/product/b029576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Specification

Operational Implication

Compound Name

Dilevalol Hydrochloride

API / Active Moiety

CAS Number

75659-08-4 (Dilevalol HCI) /
32780-64-6 (Labetalol HCI

proxy)

Use for waste manifest

profiling.

Molecular Formula

C19H24N203[1] - HCI

Nitrogen-bearing organic;

incineration produces NOX.

Physical State

White to off-white crystalline

powder

High dust potential; inhalation

hazard during transfer.

GHS Classification

Reproductive Tox. 2
(Suspected of damaging
fertility/unborn child)Aquatic
Chronic 2 (Toxic to aquatic
life)STOT RE 1 (Target organ
toxicity)

DO NOT dispose of in trash or
sewer. Requires "Blue Bin"
(Pharm Waste) or Black Bin
(RCRA Haz) depending on

concentration.

Solubility

Soluble in water and ethanol

Spills spread rapidly on wet

surfaces.

Emergency Spill Response Protocol

Scenario: You have dropped a glass vial containing >1g of Dilevalol HCI powder in the

weighing station.

Immediate Action: Do not attempt to sweep dry powder rapidly; this generates an aerosol

plume containing a potent antihypertensive agent. Follow the workflow below to minimize

exposure and containment breach.
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Spill Detected
(Solid Powder or Liquid)

1. ISOLATE
Evacuate immediate area (10ft radius).
Post 'Do Not Enter' signage.

2. PPE ESCALATION
Don double nitrile gloves, Tyvek sleeves,
and N95/P100 respirator.

3. CONTAINMENT
Cover powder with damp paper towels
(prevents aerosolization).

4. CHEMICAL CLEANUP
Scoop material into wide-mouth jar.
Wash surface with 10% soap solution.

5. VERIFICATION
Check surface pH or UV residue.
Seal waste container.

Click to download full resolution via product page

Figure 1: Immediate response workflow for Dilevalol Hydrochloride spills. Note the emphasis
on dampening powder to prevent inhalation.

Routine Disposal Procedures

In a drug development context, waste streams vary by concentration. Under the EPA's
Management Standards for Hazardous Waste Pharmaceuticals (Subpart P), we move away
from the complex P/U listing logic for this specific compound and treat it as Non-Creditable
Hazardous Waste Pharmaceutical.
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A. Solid Waste (Pure API & Weighing Papers)

» Classification: RCRA Hazardous Waste (Characteristic or Listed depending on state
adoption of Subpart P).

o Container: High-density polyethylene (HDPE) wide-mouth jar or "Black Bin" pharmaceutical
waste container.

e Labeling: Must read "Hazardous Waste - Pharmaceutical - Toxic."

» Destruction: Sent for chemical incineration (Combustion > 1000°C).

B. Liquid Waste (Mother Liquors & HPLC Effluent)

» Segregation: Do not mix with halogenated solvents (like chloroform) if possible, as this
increases disposal costs, though Dilevalol itself contains chloride.

o Bulking: Collect in "Blue Carboys" designated for Aqueous Toxic Waste.

« Prohibition: Never pour into sink, even if diluted.

C. Waste Decision Logic

Use this decision tree to determine the correct waste stream for your specific laboratory
situation.
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Figure 2: Waste segregation logic. Note that "Trace" items often go to a separate incineration
stream (yellow bin) in many facilities to save costs on the high-hazard (black bin) stream.

Decontamination & Verification

Once the bulk material is removed, the workspace is not yet safe. Dilevalol HCl is a salt; it will
crystallize on surfaces as water evaporates, creating a fine dust hazard for the next user.

The "Solvent-Surfactant" Wash

Water alone is insufficient because it spreads the salt. Ethanol alone may precipitate it
depending on concentration.
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e Primary Wash: Use a 10% aqueous surfactant solution (e.g., SDS or standard lab detergent)
to lift the salt from the surface.

e Secondary Rinse: Wipe with 70% Isopropyl Alcohol (IPA) to remove surfactant residue and
any remaining organic base.

 Verification (Self-Validating Step):
o Visual: Shine a strong flashlight oblique to the surface. Crystalline sparkles indicate failure.

o Chemical:[2][3][4][1][5][6][71[8][9] For high-safety areas, swab the surface and run a quick
UV-Vis check at 254 nm (Dilevalol absorbs strongly here). Absorbance > 0.05 AU indicates
need for re-cleaning.

References
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Hazardous Waste Pharmaceuticals (40 CFR Part 266 Subpart P). EPA.gov.[10] Available at:
[Link]
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[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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